BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: o,B-Trehalose-*Ci2 in Research
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Alpha,Beta-Trehalose-13C12

Cat. No.: B15622485

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a,3-Trehalose-3Ci2, a stable isotope-
labeled non-reducing disaccharide. The information compiled herein is intended to assist
researchers and drug development professionals in sourcing this compound and understanding
its potential applications, particularly in metabolic studies. While specific experimental protocols
for the 13C-labeled variant are not widely published, this guide provides foundational knowledge
and general methodologies that can be adapted for its use.

Supplier and Purity Information

Sourcing high-purity a,B-Trehalose-13Ci2 is critical for accurate and reproducible experimental
outcomes. Several reputable suppliers offer this compound, with purity specifications varying.
The following tables summarize the available quantitative data from various suppliers.

Table 1: Supplier Information for a,3-Trehalose-13Ci2
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Supplier Product Name Additional Information

Provides stable Carbon-13

Omicron Biochemicals, Inc. a,B-[UL-13C12]trehalose )
labeled isotopes.[1]
) Offers the compound for
Santa Cruz Biotechnology a,B-[UL-13C12]Trehalose )
proteomics research.
Provides high-quality reference
LGC Standards Alpha,Beta-Trehalose-13Ci2 standards for pharmaceutical
testing.[2]
Lists the compound under their
BOC Sciences a,B-trehalose-[UL-13C12] stable isotope labeled

compounds category.

Table 2: Chemical and Physical Properties of a,3-Trehalose-13Ci2

Property Value Source

Santa Cruz Biotechnology,

Molecular Formula 13C12H22011 )
BOC Sciences
] Santa Cruz Biotechnology,
Molecular Weight ~354.20 - 354.30 g/mol )
BOC Sciences
Appearance White to Off-white Solid BOC Sciences
Purity >98% BOC Sciences
Storage Temperature 2-8°C BOC Sciences

- Soluble in Methanol (Slightly), )
Solubility ) BOC Sciences
Water (Slightly)

It is important to note that some suppliers, like Sigma-Aldrich, provide the a,a-isomer of
Trehalose-13Ci2, which has a purity of 99% (CP) and 99 atom % 3C.[3] Researchers should
carefully verify the isomeric form required for their specific application.

Potential Research Applications
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While a,a-trehalose is more commonly studied, both isomers are recognized for their significant
biological activities. Trehalose, in general, is known for its ability to protect cells and proteins
from environmental stress, such as desiccation and oxidative damage.[4] Its applications in
research are expanding, particularly in the study of neurodegenerative diseases like
Huntington's and Alzheimer's disease.[4][5]

The primary application of the 3C-labeled form of a,3-Trehalose is in metabolic flux analysis
and tracer studies. By introducing a,3-Trehalose-13C12 into a biological system, researchers can
track the metabolic fate of the trehalose molecule and its constituent glucose moieties using
techniques such as mass spectrometry and NMR spectroscopy.

Experimental Protocols

Detailed experimental protocols for a,3-Trehalose-3C12 are not readily available in published
literature. However, general protocols for the analysis of trehalose and for conducting metabolic
tracer studies can be adapted.

General Protocol for Trehalose Quantification

This protocol is based on the enzymatic hydrolysis of trehalose to glucose, which is then
quantified.

Principle: Trehalose is hydrolyzed to D-glucose by the enzyme trehalase. The released D-
glucose is then phosphorylated by hexokinase (HK) and ATP to form glucose-6-phosphate (G-
6-P). G-6-P is subsequently oxidized by glucose-6-phosphate dehydrogenase (G6P-DH) with
the reduction of NADP* to NADPH. The increase in absorbance at 340 nm due to the formation
of NADPH is proportional to the amount of trehalose present.

Methodology:
o Sample Preparation: Prepare aqueous extracts of the biological samples to be analyzed.
e Enzymatic Reaction:

o To a reaction mixture containing buffer and ATP, add the sample extract.
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o Initiate the reaction by adding a mixture of hexokinase and glucose-6-phosphate
dehydrogenase.

o Monitor the absorbance at 340 nm until the reaction is complete (no further change in
absorbance).

o Add trehalase to the mixture.

o Again, monitor the absorbance at 340 nm until the reaction is complete.

» Calculation: The change in absorbance after the addition of trehalase corresponds to the
amount of trehalose in the sample.

Conceptual Workflow for a Metabolic Tracer Study using
o,B-Trehalose-**C12

This conceptual workflow outlines the steps for using a,3-Trehalose-13Ci2 to study its
metabolism in a cellular or organismal model.
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Caption: Conceptual workflow for a metabolic tracer experiment using a,3-Trehalose-13Ca.2.
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Signaling and Metabolic Pathways

Trehalose metabolism is a key pathway in many organisms, though not naturally occurring in
mammals.[4] The metabolism of trehalose involves its synthesis from glucose and its
breakdown back into glucose. There are several known biosynthetic pathways for trehalose in
bacteria.

The diagram below illustrates a generalized overview of trehalose metabolism, which provides
a basis for understanding how 13C from labeled trehalose could be incorporated into central
carbon metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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